gamma-Amanitin

• IUPAC Name: 2-[(1R,4S,8R,10S,13S,16S,34S)-34-[(2S)-butan-2-yl]-8,22-dihydroxy-13-[(2R,3S)-3-hydroxybutan-2-yl]-2,5,11,14,27,30,33,36,39-nonaoxo-27λ4-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetamide
• InChI: InChI=1S/C39H54N10O13S/c1-5-16(2)31-36(59)42-12-29(54)43-26-15-63(62)38-22(21-7-6-19(51)8-23(21)46-38)10-24(33(56)41-13-30(55)47-31)44-37(60)32(17(3)18(4)50)48-35(58)27-9-20(52)14-49(27)39(61)25(11-28(40)53)45-34(26)57/h6-8,16-18,20,24-27,31-32,46,50-52H,5,9-15H2,1-4H3,(H2,40,53)(H,41,56)(H,42,59)(H,43,54)(H,44,60)(H,45,57)(H,47,55)(H,48,58)/t16-,17-,18-,20+,24-,25-,26-,27-,31-,32-,63?/m0/s1
• InChI Key: WVHGJJRMKGDTEC-ZUROAWGWSA-N
• Canonical SMILES: CCC(C)C1C(=O)NCC(=O)NC2CS(=O)C3=C(CC(C(=O)NCC(=O)N1)NC(=O)C(NC(=O)C4CC(CN4C(=O)C(NC2=O)CC(=O)N)O)C(C)C(C)O)C5=C(N3)C=C(C=C5)O
• Isomeric SMILES: CC[C@H](C)[C@H]1C(=O)NCC(=O)N[C@H]2CS(=O)C3=C(C[C@@H](C(=O)NCC(=O)N1)NC(=O)[C@@H](NC(=O)[C@@H]4C[C@H](CN4C(=O)[C@@H](NC2=O)CC(=O)N)O)[C@@H](C)[C@H](C)O)C5=C(N3)C=C(C=C5)O
• Molecular Formula: C39H54N10O13S
• Molecular Weight: 903.0 g/mol
• Mechanism of Action: /IN COMPARISON WITH THE PHALLOTOXINS/...THE LONG DELAYED HEPATOTOXIC RESPONSE SEEN IN HUMAN POISONINGS...IS MORE LIKELY DUE TO...ALPHA-, BETA-, & GAMMA-AMANITIN, ESPECIALLY THE ALPHA COMPONENT. THESE SO-CALLED AMATOXINS...ARE MORE TOXIC THAN THE PHALLOTOXINS, &, UNLIKE THE LATTER, THEY DAMAGE THE NUCLEOLUS & LATER THE NUCLEUS OF LIVER CELLS.
• CAS RN: 13567-11-8

Description

Gamma-Amanitin is a cyclic peptide of eight amino acids. It is an amatoxin, a group of toxins isolated from and found in several members of the mushroom genus Amanita, one being the death cap (Amanita phalloides) as well as the destroying angel, a complex of similar species, principally A. virosa and A. bisporigera. The compound is highly toxic, inhibits RNA polymerase II, disrupts synthesis of mRNA, and can be fatal.

Synthesis Analysis

The exact character of this poison is still under investigation. The earliest attempts to identify the chemical agents responsible for the toxicity of poisonous mushrooms date to the early nineteenth century. The final product was analysed by HPLC, including co-injection with an “authentic sample” of ®-5′-OH-6′-deoxy-amanitin.

Molecular Structure Analysis

Gamma-Amanitin has a molecular formula of C39H54N10O13S. It has a molar mass of 902.97 g/mol. The structure of gamma-Amanitin is characterized by an outer loop and an inner loop (bridge).

Chemical Reactions Analysis

Amatoxins containing Asp, such as β-amanitin and ε-amanitin, and those containing Asn, such as α-amanitin and gamma-Amanitin, are fully biologically active in vivo and in vitro. A number of derivatives of β-amanitin with modifications to the carboxyl group besides amidation are active.

Physical And Chemical Properties Analysis

Gamma-Amanitin is a peptide. It is highly soluble in water and resists extreme temperatures, retaining its potency through cooking, freezing, and drying processes. It also resists enzyme and acid degradation, and is not metabolized.

Scientific Research Applications

Cancer Therapy

. . . .

Inhibition of RNA Polymerase II

. .

Study of Cell Death Mechanisms

. . This makes gamma-Amanitin a useful tool in studying these processes.

Study of Enterohepatic Circulation and Transport System

. This can be useful in studying the physiology and pathology of these systems.

Study of Mushroom Poisoning

. Studying its effects can help in understanding the mechanism of mushroom poisoning and developing treatments.

Mechanism of Action

Target of Action

Gamma-Amanitin, a cyclic peptide of eight amino acids , primarily targets the DNA-directed RNA polymerase II subunit RPB1 . This enzyme plays a crucial role in catalyzing the transcription of DNA into RNA using the four ribonucleoside triphosphates as substrates .

Mode of Action

Gamma-Amanitin interacts with its target by binding tightly to the RNA polymerase II enzyme . This binding severely inhibits translocation along the DNA template, thereby disrupting the synthesis of mRNA and proteins . This interaction is irreversible and potent, leading to cell death .

Biochemical Pathways

The primary biochemical pathway affected by gamma-Amanitin is the transcription pathway . By inhibiting RNA polymerase II, gamma-Amanitin prevents the transcription of DNA into mRNA . This inhibition disrupts the normal functioning of the cell and can lead to cell death .

Pharmacokinetics

It is known that gamma-amanitin is highly soluble in water and resists extreme temperatures, retaining its potency through cooking, freezing, and drying processes . , thus remaining unaffected by intestinal inactivation and detoxification.

Result of Action

The molecular effect of gamma-Amanitin’s action is the inhibition of RNA polymerase II, which disrupts the synthesis of mRNA and proteins . On a cellular level, this leads to cell death . In the context of cancer therapy, gamma-Amanitin has shown promising therapeutic effects and good tolerance in preclinical experiments .

Safety and Hazards

Gamma-Amanitin is highly toxic. It is fatal if swallowed, in contact with skin, or if inhaled. It is recommended to avoid all personal contact, including inhalation, and to use in a well-ventilated area. Protective clothing should be worn when risk of exposure occurs.